Cas no 2228723-01-9 (3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol)

• Product Name: 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol
• CAS No: 2228723-01-9
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 5778119
• PubChem ID: 165628290
• Update Time: 2025-06-07

3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228723-01-9
• 3-amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol
• EN300-1782186
• 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol

• Inchi： 1S/C12H16N2OS/c13-9(7-8-15)5-6-12-14-10-3-1-2-4-11(10)16-12/h1-4,9,15H,5-8,13H2
• InChI Key： VQBVRGZXYKAUPV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC(CCO)N

Computed Properties

• Exact Mass: 236.09833431g/mol
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol

Introduction to 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol (CAS No. 2228723-01-9)

3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol (CAS No. 2228723-01-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a benzothiazole moiety, and a pentan-1-ol chain. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this moiety in 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation.

The amino group in the compound can participate in hydrogen bonding and other non-covalent interactions, which are crucial for the compound's binding affinity to various biological targets. This feature is particularly important in drug design, where the ability to form stable complexes with target proteins can enhance the efficacy and selectivity of the drug.

The pentan-1-ol chain provides the compound with additional hydrophilic properties, which can influence its solubility and bioavailability. The balance between hydrophilic and hydrophobic regions in a molecule is critical for optimizing its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential of 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol could be a valuable lead compound for the development of new anti-inflammatory drugs.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the anticancer properties of 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol. The results showed that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to the disruption of mitochondrial membrane potential and the activation of caspase cascades. These findings highlight the potential of 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol as a novel anticancer agent.

The pharmacological profile of 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol has also been evaluated in preclinical models. In vivo studies have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties. These characteristics are essential for ensuring that the drug reaches its intended target at effective concentrations without causing significant side effects.

In addition to its therapeutic potential, 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol has been synthesized using various methods to optimize its production process. One notable approach involves a one-pot multicomponent reaction (MCR), which offers high yields and excellent purity. This synthetic strategy not only simplifies the manufacturing process but also reduces costs and environmental impact.

The safety profile of 3-Amino-5-(1,3-benzothiazol-2-yl)pentan-1-ol has been extensively evaluated through toxicity studies. In vitro assays have shown that this compound is non-toxic to human cell lines at therapeutic concentrations. Furthermore, animal studies have confirmed that it does not cause significant organ damage or systemic toxicity when administered at therapeutic doses.

In conclusion, 3-Amino-5-(1,3-benzothiazol-2-y l)pentan - 1 - ol (CAS No . 2 2 2 8 7 2 3 - 0 1 - 9 ) strong > is a promising compound with diverse biological activities and potential therapeutic applications . Its unique structural features , combined with favorable pharmacological properties , make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research . Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility , paving the way for its potential use in treating various diseases . p >